(4-Methoxy-2-(trifluoromethyl)phenyl)methanol

• IUPAC Name: [4-methoxy-2-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C9H9F3O2/c1-14-7-3-2-6(5-13)8(4-7)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key: MEQLJIHKRJZDPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CO)C(F)(F)F
• Molecular Formula: C9H9F3O2
• DSSTOX Substance ID: DTXSID501256289
• Molecular Weight: 206.16 g/mol
• CAS No.: 773871-39-9

Description

(4-Methoxy-2-(trifluoromethyl)phenyl)methanol: is an organic compound with the molecular formula C9H9F3O2. It is characterized by the presence of a methoxy group (-OCH3) and a trifluoromethyl group (-CF3) attached to a benzene ring, along with a benzyl alcohol moiety (-CH2OH).

Scientific Research Applications

(4-Methoxy-2-(trifluoromethyl)phenyl)methanol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the preparation of complex molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as an intermediate in the synthesis of drug candidates.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Safety and Hazards

This compound may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective gloves, clothing, and eye/face protection. In case of contact with skin or eyes, or if inhaled, specific first aid measures should be taken.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxy-2-(trifluoromethyl)phenyl)methanol can be achieved through several methods. One common approach involves the Friedel-Crafts acylation of 4-methoxybenzyl chloride with trifluoromethylbenzene, followed by reduction of the resulting ketone to the corresponding alcohol. The reaction conditions typically involve the use of a Lewis acid catalyst, such as aluminum chloride (AlCl3), and a reducing agent, such as lithium aluminum hydride (LiAlH4) .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar synthetic routes. The process would be optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxy-2-(trifluoromethyl)phenyl)methanol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to the corresponding aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to the corresponding hydrocarbon using reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Substitution: The methoxy and trifluoromethyl groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: H2 with Pd/C, LiAlH4.

Substitution: Nucleophiles such as halides, amines, and thiols under basic or acidic conditions.

Major Products Formed

Oxidation: 4-Methoxy-2-(trifluoromethyl)benzaldehyde, 4-Methoxy-2-(trifluoromethyl)benzoic acid.

Reduction: 4-Methoxy-2-(trifluoromethyl)toluene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of (4-Methoxy-2-(trifluoromethyl)phenyl)methanol involves its interaction with molecular targets and pathways in biological systems. The compound’s effects are mediated by its functional groups, which can participate in various chemical reactions and interactions. For example, the methoxy group can undergo metabolic transformations, while the trifluoromethyl group can enhance the compound’s lipophilicity and stability .

Comparison with Similar Compounds

(4-Methoxy-2-(trifluoromethyl)phenyl)methanol can be compared with other similar compounds, such as:

4-Methoxybenzyl alcohol: Lacks the trifluoromethyl group, resulting in different chemical properties and reactivity.

2-(Trifluoromethyl)benzyl alcohol: Lacks the methoxy group, leading to variations in its chemical behavior and applications.

4-Methoxy-2-(trifluoromethyl)benzoic acid: An oxidized derivative with different functional properties

The presence of both the methoxy and trifluoromethyl groups in this compound makes it unique, as these groups confer distinct chemical and physical properties that can be leveraged in various applications.